Cas no 90644-21-6 (2-[ethyl(7H-purin-6-yl)amino]ethanol)

• Product Name: 2-[ethyl(7H-purin-6-yl)amino]ethanol
• CAS No: 90644-21-6
• MF: C₉H₁₃N₅O
• MW: 207.232420682907
• CID: 994995
• PubChem ID: 4680641
• Update Time: 2025-04-20

2-[ethyl(7H-purin-6-yl)amino]ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[ethyl(7H-purin-6-yl)amino]ethanol
• 90644-21-6
• NSC-409066
• NSC409066
• DTXSID80405498

• Inchi： 1S/C9H13N5O/c1-2-14(3-4-15)9-7-8(11-5-10-7)12-6-13-9/h5-6,15H,2-4H2,1H3,(H,10,11,12,13)
• InChI Key： ZIDXNCPIQQGKAF-UHFFFAOYSA-N
• SMILES： OCCN(C1=C2C(=NC=N1)N=CN2)CC

Computed Properties

• Exact Mass: 207.112
• Monoisotopic Mass: 207.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 77.9A^2

Experimental Properties

• PSA: 77.93000
• LogP: 0.17150